Cas no 107840-43-7 ((E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile)

(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile is a versatile intermediate in organic synthesis, particularly valuable for constructing nitrogen-containing heterocycles and fine chemicals. Its conjugated enamine-nitrile structure enables diverse reactivity, including cyclization and nucleophilic addition reactions, making it useful in pharmaceutical and agrochemical applications. The presence of the 4-chlorophenyl group enhances its utility in cross-coupling reactions and as a precursor for bioactive molecules. This compound exhibits stability under standard conditions, ensuring consistent performance in synthetic workflows. Its well-defined structure and functional group compatibility allow for precise modifications, facilitating the development of complex molecular architectures. Suitable for research and industrial-scale applications, it offers a reliable building block for advanced chemical synthesis.

(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile structure

107840-43-7 structure

Product Name:(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile

CAS No:107840-43-7

MF:C₉H₇ClN₂

MW:178.618280649185

MDL:MFCD01871636

CID:3588984

PubChem ID:5524789

Update Time:2025-06-07

(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

- 2-Propenenitrile, 3-amino-3-(4-chlorophenyl)-, (E)-
- (E)-3-AMINO-3-(4-CHLOROPHENYL)-2-PROPENENITRILE
- (2E)-3-amino-3-(4-chlorophenyl)prop-2-enenitrile
- SCHEMBL562512
- (E)-3-amino-3-(4-chlorophenyl)prop-2-enenitrile
- MFCD01871636
- 7P-049
- AKOS005100452
- 107840-43-7
- (E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile
- MDL： MFCD01871636
- Inchi： 1S/C9H7ClN2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-5H,12H2/b9-5-
- InChI Key： KJYOCBARUBWAHD-UITAMQMPSA-N
- SMILES： ClC1C=CC(/C(=C/C#N)/N)=CC=1

Computed Properties

Exact Mass: 178.0297759g/mol
Monoisotopic Mass: 178.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 49.8Å²

(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E295335-25mg	(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile	107840-43-7		25mg	$ 205.00	2022-06-05
TRC	E295335-50mg	(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile	107840-43-7		50mg	$ 335.00	2022-06-05
TRC	E295335-100mg	(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile	107840-43-7		100mg	$ 540.00	2022-06-05
Apollo Scientific	OR33136-1g	(2E)-3-Amino-3-(4-chlorophenyl)prop-2-enenitrile	107840-43-7	95%	1g	£602.00	2025-02-19
abcr	AB300769-500 mg	(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile; .	107840-43-7		500mg	€397.80	2023-04-26
abcr	AB300769-1 g	(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile; .	107840-43-7		1g	€752.80	2023-04-26
Enamine	EN300-153950-0.05g	3-amino-3-(4-chlorophenyl)prop-2-enenitrile	107840-43-7	95%	0.05g	$141.0	2023-02-14
Enamine	EN300-153950-0.1g	3-amino-3-(4-chlorophenyl)prop-2-enenitrile	107840-43-7	95%	0.1g	$209.0	2023-02-14
Enamine	EN300-153950-0.25g	3-amino-3-(4-chlorophenyl)prop-2-enenitrile	107840-43-7	95%	0.25g	$299.0	2023-02-14
Enamine	EN300-153950-0.5g	3-amino-3-(4-chlorophenyl)prop-2-enenitrile	107840-43-7	95%	0.5g	$470.0	2023-02-14

(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile

Comprehensive Overview of (E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile (CAS No. 107840-43-7)

(E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile (CAS No. 107840-43-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative features a unique (E)-configuration, a 4-chlorophenyl group, and an amino functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers often explore its applications in drug discovery, crop protection, and material science, aligning with current trends in sustainable chemistry and precision agriculture.

The compound’s structural motif—combining a chlorinated aromatic ring with a propenenitrile backbone—offers intriguing reactivity for cross-coupling reactions and cyclization strategies. In 2023, studies highlighted its potential as a precursor for heterocyclic scaffolds, addressing the growing demand for novel antimicrobial agents and kinase inhibitors. Such applications resonate with global health priorities, including antibiotic resistance and targeted cancer therapies.

From an industrial perspective, (E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile is synthesized via Knoevenagel condensation or palladium-catalyzed amination, methods frequently optimized for green chemistry compliance. Recent patents emphasize solvent-free protocols and catalytic efficiency, reflecting the shift toward eco-friendly synthesis. These advancements cater to regulatory pressures and investor interest in ESG (Environmental, Social, and Governance)-aligned innovations.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity for high-value applications. Its stability under ambient conditions and compatibility with solid-phase synthesis further enhance its utility in combinatorial chemistry libraries—a hotspot for AI-driven drug design platforms like AlphaFold and generative chemistry models.

Market-wise, the demand for CAS 107840-43-7 correlates with the expansion of contract research organizations (CROs) and custom synthesis services. Suppliers increasingly highlight GMP-grade availability and scalability to meet pharmaceutical cGMP standards. SEO analytics reveal rising searches for “buy (E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile” and “107840-43-7 suppliers,” underscoring its commercial relevance.

In conclusion, (E)-3-Amino-3-(4-chlorophenyl)-2-propenenitrile exemplifies the intersection of structural ingenuity and applied chemistry. Its role in cutting-edge research and alignment with sustainability goals positions it as a compound of enduring scientific and industrial value.